Cas no 1803728-99-5 (3,4-Dichloro-5-methylbenzylamine)

• Product Name: 3,4-Dichloro-5-methylbenzylamine
• CAS No: 1803728-99-5
• MF: C₈H₉Cl₂N
• MW: 190.069760084152
• CID: 4705623
• Update Time: 2025-05-24

3,4-Dichloro-5-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5-methylbenzylamine

• Inchi： 1S/C8H9Cl2N/c1-5-2-6(4-11)3-7(9)8(5)10/h2-3H,4,11H2,1H3
• InChI Key： QEMXMSKCBFKDBE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(CN)=CC=1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Topological Polar Surface Area: 26

Additional information on 3,4-Dichloro-5-methylbenzylamine

Comprehensive Overview of 3,4-Dichloro-5-methylbenzylamine (CAS No. 1803728-99-5)

3,4-Dichloro-5-methylbenzylamine (CAS No. 1803728-99-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzylamine backbone substituted with dichloro and methyl groups, exhibits versatile applications in synthetic chemistry. Its molecular structure, C₈H₉Cl₂N, offers a promising scaffold for designing bioactive molecules, making it a focal point for researchers exploring drug discovery and crop protection solutions.

In recent years, the demand for high-purity intermediates like 3,4-Dichloro-5-methylbenzylamine has surged, driven by advancements in precision medicine and sustainable agriculture. Search trends reveal growing queries such as "synthesis of 3,4-Dichloro-5-methylbenzylamine" and "applications of chlorinated benzylamines," reflecting its relevance in cutting-edge science. The compound’s lipophilic properties and electron-withdrawing effects from chlorine atoms enhance its utility in modulating pharmacokinetic profiles, a hot topic in AI-driven molecular design.

From a synthetic perspective, CAS No. 1803728-99-5 is often synthesized via reductive amination of corresponding aldehydes or through nucleophilic substitution reactions. Its crystalline form and stability under ambient conditions make it a preferred choice for industrial-scale production. Researchers frequently highlight its role in constructing heterocyclic compounds, addressing queries like "how to optimize yield in 3,4-Dichloro-5-methylbenzylamine synthesis."

Environmental and regulatory considerations are also pivotal. The compound’s low ecotoxicity profile aligns with the green chemistry movement, a trending search term. Studies emphasize its biodegradability compared to traditional halogenated analogs, resonating with global ESG (Environmental, Social, and Governance) benchmarks. This positions 3,4-Dichloro-5-methylbenzylamine as a sustainable alternative in agrochemical formulations.

In conclusion, 3,4-Dichloro-5-methylbenzylamine (CAS No. 1803728-99-5) stands at the intersection of innovation and practicality. Its multifaceted applications—from pharmaceutical intermediates to crop science—coupled with its alignment with eco-friendly trends, ensure its continued prominence in scientific discourse. As research evolves, this compound is poised to address emerging challenges in material science and life sciences, answering the next wave of user queries in chemical databases and AI-assisted research platforms.